Cas no 55967-52-7 (Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl-)

• Product name: Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl-
• CAS No: 55967-52-7
• MF: C₆H₁₅OSi₂
• MW: 159.353703737259
• MDL: MFCD01320982
• CID: 387283
• PubChem ID: 6329413

Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl-
• 1-Vinyl-1,1,3,3-Tetramethyl Disiloxane
• VINYLTETRAMETHYLDISILOXANE
• 1,1,3,3-tetramethyl-1-vinyldisiloxane
• 1,1,3,3-Tetramethyl-1-vinylpropanedisiloxane
• 1-Vinyl-1,1,3,3-tetramethylpropanedisiloxane
• Disiloxane,1-ethenyl-1,1,3,3-tetramethyl
• SCHEMBL335478
• 3-Ethenyl-1,1,3,3-tetramethyldisiloxanyl
• UVLRQIDTOJPWEH-UHFFFAOYSA-N
• FT-0694282
• [(dimethylsilyl)oxy](ethenyl)dimethylsilane
• DTXSID60971368
• Vinyl-1,1,3,3-tetramethyldisiloxane
• 55967-52-7
• tetramethylvinyldisiloxane
• A870051
• EINECS 259-923-4
• MFCD01320982
• FCCRGBVYSYHQRQ-UHFFFAOYSA-N
• G82881

• MDL： MFCD01320982
• Inchi： InChI=1S/C6H15OSi2/c1-6-9(4,5)7-8(2)3/h6H,1H2,2-5H3
• InChI Key： FCCRGBVYSYHQRQ-UHFFFAOYSA-N
• SMILES： C[Si](C)O[Si](C)(C)C=C

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 159.06614317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0,784 g/cm3
• Boiling Point: 57°C 130mm
• Flash Point: 12°C
• Refractive Index: 1.3947
• PSA: 9.23000
• LogP: 1.91670

Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 3/7-9-16-33-36/37/39
• TSCA：No
• Risk Phrases：R11

Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl-

Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- (CAS No. 55967-52-7): An Overview of Its Properties and Applications

Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- (CAS No. 55967-52-7) is a versatile compound that has gained significant attention in various fields of chemistry and materials science. This organosilicon compound is characterized by its unique structure and properties, making it a valuable component in a wide range of applications, from pharmaceuticals to advanced materials.

The molecular formula of Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- is C₈H₂₀O₂Si₂. It consists of a disiloxane backbone with an ethenyl group and four methyl groups attached to the silicon atoms. This specific arrangement confers the compound with several advantageous properties, including low toxicity, high thermal stability, and excellent solubility in organic solvents.

In the realm of pharmaceuticals, Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- has shown promise as a functional excipient. Recent studies have explored its use in drug delivery systems due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that incorporating this compound into lipid-based formulations significantly improved the oral absorption of hydrophobic drugs.

Beyond pharmaceuticals, Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- finds extensive use in the development of advanced materials. Its low surface energy and excellent thermal stability make it an ideal candidate for applications in coatings and adhesives. In the field of polymer science, this compound can be used as a cross-linking agent to enhance the mechanical properties and durability of polymers. A recent study in the Journal of Applied Polymer Science reported that incorporating this disiloxane into epoxy resins resulted in improved thermal stability and reduced water absorption.

The environmental compatibility of Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- is another factor that contributes to its widespread use. Unlike many traditional organic solvents and additives, this compound exhibits low toxicity and minimal environmental impact. This makes it a preferred choice for green chemistry applications and sustainable material development.

In the context of materials science, the unique properties of Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- have led to its exploration in the fabrication of functional coatings and surfaces. Research published in the Journal of Materials Chemistry A highlighted its potential for creating superhydrophobic surfaces with enhanced durability and self-cleaning properties. These surfaces have applications in various industries, including automotive coatings and architectural materials.

The synthesis of Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- is well-documented in the literature. Typically, it is synthesized via hydrosilylation reactions involving vinyl-containing silanes and silanols. The process can be fine-tuned to achieve high yields and purity levels suitable for industrial-scale production. Recent advancements in catalytic systems have further optimized this synthesis route, making it more cost-effective and environmentally friendly.

In conclusion, Disiloxane, 1-ethenyl-1,1,3,3-tetramethyl- (CAS No. 55967-52-7) is a multifaceted compound with a wide array of applications across different scientific disciplines. Its unique chemical structure endows it with valuable properties such as high thermal stability, low toxicity, and excellent solubility. Ongoing research continues to uncover new potential uses for this compound in fields ranging from pharmaceuticals to advanced materials science.